4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane, also known as TOSAD, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound belongs to the class of spirocyclic compounds and has a spirocyclic structure with two tosyl groups attached to the nitrogen atoms. TOSAD has shown potential in a wide range of applications, including medicinal chemistry, material science, and catalysis.
Scientific Research Applications
Synthesis of Other Compounds
“4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane” can be used as a starting material or intermediate in the synthesis of other complex organic compounds . For example, it can be used in the synthesis of "tert-Butyl 1-oxa-4,8-diazaspiro [4.5]decane-8-carboxylate" .
Antitumor Activity
A series of novel 1-oxa-4-azaspiro [4.5]deca-6,9-diene-3,8-diones, which can be synthesized from “4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane”, were evaluated for their anticancer activity . Preliminary results showed that these compounds have moderate to potent activity against human lung cancer A549, human breast cancer MDA-MB-231, and human cervical cancer HeLa cancer cell lines .
Mechanism of Action
Target of Action
The primary target of 4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane is the receptor-interacting protein kinase 1 (RIPK1) . RIPK1 plays a crucial role in the regulation of necroptosis, a form of programmed cell death .
Mode of Action
4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane interacts with RIPK1, inhibiting its kinase activity . This inhibition blocks the activation of the necroptosis pathway, thereby preventing cell death .
Biochemical Pathways
The compound affects the necroptosis pathway, which is a key driver in various inflammatory diseases . By inhibiting RIPK1, the activation of this pathway is blocked, potentially offering therapeutic benefits in diseases driven by necroptosis .
Result of Action
The inhibition of RIPK1 by 4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane results in a significant anti-necroptotic effect . This means that the compound can effectively prevent cell death in a necroptosis model .
properties
IUPAC Name |
4,8-bis-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5S2/c1-17-3-7-19(8-4-17)29(24,25)22-13-11-21(12-14-22)23(15-16-28-21)30(26,27)20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRIKVMCYWXUXTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,8-Ditosyl-1-oxa-4,8-diazaspiro[4.5]decane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.